Cas no 1221343-14-1 (1-Hydroxy-1,3-dihydrobenzoc1,2oxaborole-6-carboxylic acid)

1-Hydroxy-1,3-dihydrobenzoc1,2oxaborole-6-carboxylic acid structure
1221343-14-1 structure
Product Name:1-Hydroxy-1,3-dihydrobenzoc1,2oxaborole-6-carboxylic acid
CAS No:1221343-14-1
Molecular Formula:C8H7BO4
Molecular Weight:177.94978
MDL:MFCD20527893
CID:1068831
PubChem ID:58404071

1-Hydroxy-1,3-dihydrobenzoc1,2oxaborole-6-carboxylic acid Properties

Names and Identifiers

    • 1-Hydroxy-1,3-dihydrobenzo[c][1,2]oxaborole-6-carboxylic acid
    • 1,3-Dihydro-1-hydroxy-2,1-benzoxaborole-6-carboxylic acid
    • 1-Hydroxy-1,3-dihydro-2,1-benzoxaborole-6-carboxylic acid
    • 1-hydroxy-3H-2,1-benzoxaborole-6-carboxylic acid
    • PD195107
    • MFCD20527893
    • CS-0078941
    • AS-2640
    • SY163235
    • EN300-189555
    • AMY41780
    • Z1262514380
    • 1-hydroxy-1,3-dihydrobenzo[c][1,2]oxaborole-6-carboxylicacid
    • AKOS016339830
    • BDBM50502612
    • 1221343-14-1
    • DA-29318
    • CHEMBL4539935
    • SCHEMBL2283959
    • TQP1541
    • 5-Carboxy-2-(hydroxymethyl)benzeneboronic acid dehydrate
    • F20566
    • MDL： MFCD20527893
    • InChIKey： VXDGEAYKTHEYPI-UHFFFAOYSA-N
    • Inchi： InChI=1S/C8H7BO4/c10-8(11)5-1-2-6-4-13-9(12)7(6)3-5/h1-3,12H,4H2,(H,10,11)
    • SMILES： C1=CC2=C(C=C1C(=O)O)B(O)OC2

Computed Properties

  • Exact Mass: 178.04400
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 1
  • Monoisotopic Mass: 178.0437389g/mol
  • Heavy Atom Count: 13
  • Complexity: 220
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • Topological Polar Surface Area: 66.8Ų

Experimental Properties

  • LogP: -0.39750
  • PSA: 66.76000
  • Melting Point: 240-242 ºC
  • Density: 1.43±0.1 g/cm3 (20 ºC 760 Torr),

1-Hydroxy-1,3-dihydrobenzoc1,2oxaborole-6-carboxylic acid Security Information

1-Hydroxy-1,3-dihydrobenzoc1,2oxaborole-6-carboxylic acid Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-Hydroxy-1,3-dihydrobenzoc1,2oxaborole-6-carboxylic acid Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
Aaron
AR009ZFY-100mg
1-Hydroxy-1,3-dihydro-2,1-benzoxaborole-6-carboxylic acid
 1221343-14-1 98%
100mg
 $14.00 2025-01-23
abcr
AB496658-50 mg
1,3-Dihydro-1-hydroxy-2,1-benzoxaborole-6-carboxylic acid, 97%; .
 1221343-14-1 97%
50mg
 €120.10 2023-04-19
AK Scientific
AMTB652-50mg
1-Hydroxy-1,3-dihydrobenzo[c][1,2]oxaborole-6-carboxylic acid
 1221343-14-1 97% (HPLC)
50mg
 $47 2023-09-16
Ambeed
A885286-100mg
1-Hydroxy-1,3-dihydrobenzo[c][1,2]oxaborole-6-carboxylic acid
 1221343-14-1 97%
100mg
 $22.0 2025-02-24
Apollo Scientific
OR303562-500mg
5-Carboxy-2-(hydroxymethyl)benzeneboronic acid dehydrate
 1221343-14-1 95%
500mg
 £180.00 2024-05-24
Chemenu
CM369014-250mg
1-Hydroxy-1,3-dihydrobenzo[c][1,2]oxaborole-6-carboxylic acid
 1221343-14-1 95%+
250mg
 $88 2022-09-03
Enamine
EN300-189555-100mg
1-hydroxy-1,3-dihydro-2,1-benzoxaborole-6-carboxylic acid
 1221343-14-1 95.0%
100mg
 $154.0 2022-02-28
eNovation Chemicals LLC
D373185-5g
1-Hydroxy-1,3-dihydrobenzo[c][1,2]oxaborole-6-carboxylic Acid
 1221343-14-1 95%
5g
 $795 2022-09-04
Key Organics Ltd
AS-2640-1MG
1-hydroxy-1,3-dihydro-2,1-benzoxaborole-6-carboxylic acid
 1221343-14-1 >95%
1mg
 £37.00 2025-02-08
TRC
H947923-10mg
1-Hydroxy-1,3-dihydrobenzo[c][1,2]oxaborole-6-carboxylic acid
 1221343-14-1
10mg
 $58.00 2023-05-18

1-Hydroxy-1,3-dihydrobenzoc1,2oxaborole-6-carboxylic acid Suppliers

SHANG HAI YI JI SHI YE Co., Ltd.
Audited Supplier Audited Supplier
(CAS:1221343-14-1)
MR./MRS.:HU JING LI
Phone:13311756131
Email:2355265332@qq.com
Shanghai Acmec Biochemical Co.,Ltd
Audited Supplier Audited Supplier
(CAS:1221343-14-1)
MR./MRS.:JI ZHI SHI JI
Phone:18117592386
Email:3007522982@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:1221343-14-1)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
SHANG HAI JI XIANG Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:1221343-14-1)
MR./MRS.:ZHOU JING LI
Phone:
Email:1791635336@qq.com

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